Cas no 1007468-52-1 (4-(Azidomethyl)-3,5-dimethyl-1,2-oxazole)

• Product Name: 4-(Azidomethyl)-3,5-dimethyl-1,2-oxazole
• CAS No: 1007468-52-1
• MF: C₆H₈N₄O
• MW: 152.153920173645
• MDL: MFCD08701348
• CID: 5242695
• PubChem ID: 23006340
• Update Time: 2025-08-03

4-(Azidomethyl)-3,5-dimethyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(azidomethyl)-3,5-dimethyl-1,2-oxazole
• 4-(Azidomethyl)-3,5-dimethyl-1,2-oxazole

• MDL： MFCD08701348
• Inchi： 1S/C6H8N4O/c1-4-6(3-8-10-7)5(2)11-9-4/h3H2,1-2H3
• InChI Key： XDJYXPPOXPCMAJ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CN=[N+]=[N-])C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 2
• Topological Polar Surface Area: 40.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 4-(Azidomethyl)-3,5-dimethyl-1,2-oxazole

Comprehensive Overview of 4-(Azidomethyl)-3,5-dimethyl-1,2-oxazole (CAS No. 1007468-52-1)

4-(Azidomethyl)-3,5-dimethyl-1,2-oxazole (CAS No. 1007468-52-1) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique azidomethyl and dimethyl-oxazole functional groups, serves as a critical intermediate in the synthesis of bioactive molecules and advanced materials. Its molecular structure, combining an oxazole ring with an azide group, enables diverse applications, from click chemistry to drug discovery.

In recent years, the demand for 4-(Azidomethyl)-3,5-dimethyl-1,2-oxazole has surged due to its role in bioconjugation and peptide modification. Researchers are particularly interested in its ability to participate in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This reaction is widely used to create complex molecular architectures with high precision, making the compound invaluable in proteomics and chemical biology.

The compound's azidomethyl moiety also makes it a promising candidate for photoaffinity labeling, a technique increasingly employed in drug target identification. With the rise of AI-driven drug discovery, tools like 4-(Azidomethyl)-3,5-dimethyl-1,2-oxazole are essential for mapping protein-ligand interactions. Its stability under physiological conditions further enhances its utility in live-cell imaging and biomarker detection.

From a materials science perspective, 4-(Azidomethyl)-3,5-dimethyl-1,2-oxazole is explored for designing smart polymers and self-healing materials. Its reactive azide group allows for cross-linking with alkyne-functionalized polymers, enabling the development of responsive hydrogels and nanocomposites. These innovations align with the growing focus on sustainable materials and green chemistry.

Safety and handling of 4-(Azidomethyl)-3,5-dimethyl-1,2-oxazole require adherence to standard laboratory protocols. While not classified as hazardous under normal conditions, its azide functionality warrants careful storage away from strong reducing agents. The compound's stability in dry, cool environments makes it suitable for long-term research use.

In summary, 4-(Azidomethyl)-3,5-dimethyl-1,2-oxazole (CAS No. 1007468-52-1) is a multifaceted compound bridging pharmaceutical innovation and advanced material design. Its applications in click chemistry, drug discovery, and polymer science underscore its importance in modern research. As interdisciplinary studies expand, this compound is poised to play a pivotal role in addressing challenges in healthcare and sustainable technology.